21-Desacetyl Deflazacort-d3 (Major)
Description
21-Desacetyl Deflazacort-d3 (Major) is a deuterium-labeled analog of 21-desacetyl deflazacort, the active metabolite of deflazacort (DFZ), a synthetic glucocorticoid used for treating inflammatory and autoimmune conditions, including Duchenne muscular dystrophy (DMD) . The deuterium substitution (three deuterium atoms at specific positions) enhances its utility in pharmacokinetic and bioanalytical studies by improving mass spectrometry detection specificity and reducing metabolic interference .
Properties
Molecular Formula |
C₂₃H₂₆D₃NO₅ |
|---|---|
Molecular Weight |
402.5 |
Synonyms |
(11β,16β)-11,21-Dihydroxy-2’-methyl-5’H-pregna-1,4-dieno[17,16-d]oxazole-3,20-di-_x000B_one-d3; Deacetyldeflazacort-d3; Deflazacortalcohol-d5; L 6485-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Characteristics:
- Molecular Formula: C23H26D3NO4
- Molecular Weight : 386.5 g/mol
- Structural Features : Retains the oxazoline ring at position 17 (distinctive to deflazacort derivatives) and lacks the acetyl group at position 21 compared to the parent drug DFZ .
- Role in Research : Primarily used as an internal standard in LC-MS/MS assays for quantifying 21-desacetyl deflazacort in biological matrices, ensuring analytical precision .
Comparison with Similar Compounds
Structural and Functional Analogues
Table 1: Structural Comparison of Key Compounds
Pharmacological and Metabolic Differences
Metabolite Activity and Potency
- 21-Desacetyl Deflazacort : The primary active metabolite of DFZ, responsible for 90% of glucocorticoid receptor binding and anti-inflammatory effects .
- 6β-Hydroxy-21-desacetyl Deflazacort : An inactive metabolite formed via CYP3A4-mediated oxidation, contributing to renal excretion (52–66% in humans) .
- Prednisolone: A non-deuterated corticosteroid with a hydroxyl group at C15. While both prednisolone and 21-desacetyl deflazacort are active metabolites, the latter exhibits stronger anti-allergic effects in animal models (e.g., 2–3× higher inhibition of passive cutaneous anaphylaxis) .
Metabolic Stability and Detection
- Deuterated vs. Non-Deuterated Forms: The deuterium in 21-desacetyl deflazacort-d3 reduces metabolic lability, making it ideal for stable isotope dilution assays. For example, its MRM transition (m/z 400.06 → 123.91) is distinct from non-deuterated 21-desacetyl deflazacort (m/z 399.9 → 123.91), enabling precise quantification .
- Analytical Performance : LC-MS/MS methods for 21-desacetyl deflazacort achieve a LOD of 0.5 ng/mL and linearity up to 100 ng/mL, with intraday precision ≤6.2% . Deuterated analogs improve accuracy by minimizing matrix effects .
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